Cas no 66726-11-2 ((3aS,5aS,9bS)-5a,9-dimethyl-3-methylidene-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione)

• Product Name: (3aS,5aS,9bS)-5a,9-dimethyl-3-methylidene-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione
• CAS No: 66726-11-2
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 1712156
• PubChem ID: 181840
• Update Time: 2025-04-21

(3aS,5aS,9bS)-5a,9-dimethyl-3-methylidene-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• (3aS,5aS,9bS)-5a,9-dimethyl-3-methylidene-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione
• (3aS,5aS,9bS)-5a,9-dimethyl-3-methylidene-3a,4,5,9b-tetrahydrobenzo[g][1]benzofuran-2,8-dione
• NSC291618
• SCHEMBL20642961
• 3-Oxo-6betaH-eudesm-1,4,11-trien-6,13-olide
• CHEMBL558927
• 5a,9-Dimethyl-3-methylidene-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione
• DTXSID40985307
• 66726-11-2
• (3aS,5aS,9bS)-5a,9-dimethyl-3-methylene-3a,4,5,9b-tetrahydrobenzo[g]benzofuran-2,8-dione
• NSC-291618
• Naphtho[1,8(3H,4H)-dione, 3a,5,5a,9b-tetrahydro-5a,9-dimethyl-3-methylene-, (3a.alpha.,5a.beta.,9b.beta.)-

• Inchi： 1S/C15H16O3/c1-8-10-4-6-15(3)7-5-11(16)9(2)12(15)13(10)18-14(8)17/h5,7,10,13H,1,4,6H2,2-3H3/t10-,13-,15-/m0/s1
• InChI Key： SOEFILJAGJAINE-XEGUGMAKSA-N
• SMILES： O1C(C(=C)[C@@H]2CC[C@]3(C=CC(C(C)=C3[C@@H]12)=O)C)=O

Computed Properties

• Exact Mass: 244.10998
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives